Cas no 1781189-72-7 (2,2-difluoro-2-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1781189-72-7
• MF: C₉H₇F₅O
• MW: 226.143300294876
• MDL: MFCD28039008
• CID: 5012598
• PubChem ID: 105483650
• Update Time: 2025-11-02

2,2-difluoro-2-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-(trifluoromethyl)phenyl)ethanol
• 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]ethanol
• FC(CO)(C1=CC=C(C=C1)C(F)(F)F)F
• 2,2-Difluoro-2-(4-(trifluoromethyl)phenyl)ethan-1-ol
• 2,2-difluoro-2-4-(trifluoromethyl)phenylethan-1-ol
• 1781189-72-7
• SCHEMBL17583208
• 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1933895
• A1-11840
• AT36808
• starbld0013447

• MDL： MFCD28039008
• Inchi： 1S/C9H7F5O/c10-8(11,5-15)6-1-3-7(4-2-6)9(12,13)14/h1-4,15H,5H2
• InChI Key： WXHYRKUXUVQSIA-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,2-difluoro-2-4-(trifluoromethyl)phenylethan-1-ol

Comprehensive Guide to 2,2-Difluoro-2-[4-(Trifluoromethyl)Phenyl]Ethan-1-Ol (CAS No. 1781189-72-7): Properties, Applications, and Market Insights

2,2-Difluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 1781189-72-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoro and trifluoromethyl substitution pattern, which enhances its metabolic stability and lipophilicity—key factors in drug design. Researchers and industries are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of small-molecule therapeutics and crop protection agents.

The molecular structure of 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-ol includes a benzene ring substituted with a trifluoromethyl group at the para position, coupled with an ethanol moiety bearing two fluorine atoms. This arrangement contributes to its high electronegativity and chemical stability, making it resistant to hydrolysis and oxidation. Such properties are critical for applications in medicinal chemistry, where fluorine incorporation often improves pharmacokinetics. A 2023 study highlighted its role in optimizing enzyme inhibitors, addressing challenges like drug resistance—a hot topic in antimicrobial and anticancer research.

In the pharmaceutical sector, CAS 1781189-72-7 is investigated as an intermediate for protease inhibitors and kinase modulators. Its ability to form hydrogen bonds via the hydroxyl group while maintaining hydrophobic interactions through the aromatic ring aligns with current trends in fragment-based drug discovery. Notably, its fluorine-rich profile resonates with the industry's focus on 18F-labeled PET tracers, a rapidly growing area in diagnostic imaging. Start-ups and academic labs are actively patenting derivatives of this compound, reflecting its commercial potential.

Beyond pharmaceuticals, 2,2-difluoro-2-(4-(trifluoromethyl)phenyl)ethanol finds niche applications in advanced material science. Its low surface energy characteristics make it suitable for designing water-repellent coatings, a demand-driven by the renewable energy sector for solar panel protection. Additionally, the compound's thermal stability positions it as a candidate for high-performance polymers, particularly in electronics where heat-resistant components are essential—a trend amplified by the global semiconductor shortage.

The synthesis of 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-ol typically involves nucleophilic aromatic substitution or Grignard reactions, with recent advancements focusing on catalytic fluorination to improve yield and sustainability. Environmental considerations have spurred interest in flow chemistry approaches, reducing solvent waste—an ESG (Environmental, Social, and Governance) priority for chemical manufacturers. Analytical characterization via NMR and LC-MS confirms its high purity (>98%), a critical parameter for regulatory compliance in end-use industries.

Market analysts project steady growth for fluorinated intermediates like CAS 1781189-72-7, with a CAGR of 6.2% (2023–2030) driven by biopharmaceutical innovation and green chemistry initiatives. Regional demand is concentrated in North America and Asia-Pacific, where contract research organizations (CROs) are expanding capacity. Pricing trends indicate a premium for GMP-grade batches, reflecting stringent quality requirements in clinical applications.

For researchers sourcing 2,2-difluoro-2-(4-(trifluoromethyl)phenyl)ethanol, key considerations include supplier reliability and technical documentation. Reputable providers offer comprehensive COA (Certificate of Analysis) and MSDS, ensuring transparency in handling and storage. Storage recommendations typically specify anhydrous conditions at 2–8°C to preserve stability, with inert gas packaging for bulk quantities—a best practice highlighted in recent ISO 13485 updates for fine chemicals.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) for gas storage and catalysis, leveraging its rigid aromatic core. The hydrogen-bonding capability of the hydroxyl group also opens doors in supramolecular chemistry, particularly for designing self-healing materials—an area gaining traction in aerospace and wearable technology. Such interdisciplinary potential underscores why 1781189-72-7 remains a compound of interest across R&D sectors.

In summary, 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-ol exemplifies how strategic fluorine incorporation can unlock multifunctional utility in science and industry. Its alignment with megatrends like precision medicine, sustainable materials, and energy-efficient technologies ensures its relevance in future innovations. Ongoing research into its structure-activity relationships will likely reveal further applications, solidifying its position as a versatile scaffold in modern chemistry.